Ethyl 2-methyl-6-propylnicotinate
Description
Ethyl 2-methyl-6-propylnicotinate is a nicotinic acid derivative featuring a pyridine ring substituted with a methyl group at position 2, a propyl group at position 6, and an ethyl ester moiety at position 2.
Properties
CAS No. |
38059-43-7 |
|---|---|
Molecular Formula |
C12H17NO2 |
Molecular Weight |
207.27 g/mol |
IUPAC Name |
ethyl 2-methyl-6-propylpyridine-3-carboxylate |
InChI |
InChI=1S/C12H17NO2/c1-4-6-10-7-8-11(9(3)13-10)12(14)15-5-2/h7-8H,4-6H2,1-3H3 |
InChI Key |
WEOJOGGMINAUKY-UHFFFAOYSA-N |
SMILES |
CCCC1=NC(=C(C=C1)C(=O)OCC)C |
Canonical SMILES |
CCCC1=NC(=C(C=C1)C(=O)OCC)C |
Other CAS No. |
38059-43-7 |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Findings:
Substituent Effects on Physical Properties: The methyl and propyl groups in this compound likely enhance lipophilicity compared to the polar nitrile group in 2-Amino-6-methylnicotinonitrile . Aromatic substituents (e.g., phenyl in Ethyl 5-cyano-2-phenyl-6-(propylamino)nicotinate) may increase molecular rigidity and alter crystallinity .
Synthetic and Analytical Relevance: Structural analogs like Ethyl 5-cyano-2-phenyl-6-(propylamino)nicotinate are often characterized using crystallographic tools (e.g., SHELX programs), suggesting similar methods could resolve the target compound’s structure .
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